2H-1,4-Oxazine

• CAS: 23146-99-8
• Molecular Formula: C4H5NO
• Molecular Weight: 83.09 g/mol
• InChI: InChI=1S/C4H5NO/c1-3-6-4-2-5-1/h1-3H,4H2
• InChIKey: YHWMFDLNZGIJSD-UHFFFAOYSA-N

2H-1,4-Oxazine Structure and Family Position

2H-1,4-Oxazine (CAS 23146-99-8, molecular formula C₄H₅NO, molecular weight 83.09 g·mol⁻¹) is the parent heterocycle of the 2H-1,4-oxazine subclass, a six-membered ring bearing one oxygen and one nitrogen atom in a 1,4-relationship with two endocyclic double bonds. Unlike the fully saturated morpholine (tetrahydro-1,4-oxazine) or the thermodynamically favoured 4H-1,4-oxazine tautomer, the 2H-isomer represents a distinct regioisomeric form with a unique double-bond configuration. The parent 1,4-oxazine was first generated and spectroscopically characterised only in 2013 via flash vacuum pyrolysis (FVP), and was shown to exist in solution entirely as the 4H-tautomer [1]. The 2H-1,4-oxazine scaffold, when stabilised by appropriate substitution, serves as the photochromic core of spirooxazines and as a key intermediate en route to functionalised morpholines [2].

Photochromic core: 2H-1,4-oxazine ring in spirooxazines provides reported fatigue-resistant photochromic switching

Chiral morpholine precursor: 3,4-dihydro-2H-1,4-oxazine enables enantiopure 2-substituted morpholine synthesis via relay catalysis

Metal-free building block: [5+1] cycloaddition yields indole-fused oxazines without transition-metal contamination

Dienic cycloaddition partner: Endocyclic double bonds support Diels–Alder and other cycloaddition manifolds

• [1] Aitken, R. A.; Aitken, K. M.; Carruthers, P. G.; Jean, M.-A.; Slawin, A. M. Z. 1,4-Oxazine. Chem. Commun. 2013, 49, 11367–11369. DOI: 10.1039/C3CC47801G. View Source
• [2] Rostovskii, N. V.; Novikov, M. S.; Khlebnikov, A. F.; Starova, G. L.; Avdontseva, M. S. Azirinium ylides from α-diazoketones and 2H-azirines on the route to 2H-1,4-oxazines: three-membered ring opening vs 1,5-cyclization. Beilstein J. Org. Chem. 2015, 11, 302–312. DOI: 10.3762/bjoc.11.35. View Source

Tautomer-Dependent Stability of 2H-1,4-Oxazine

The oxazine family encompasses multiple regioisomers (1,2-, 1,3-, 1,4-) and tautomers (2H-, 4H-, 6H-) whose chemical stability, synthetic accessibility, and functional performance diverge dramatically. The unsubstituted parent 1,4-oxazine exists exclusively as the 4H-tautomer in solution and decomposes with a half-life of approximately one hour in CDCl₃ at room temperature [1], meaning that procurement of “1,4-oxazine” without specifying the tautomeric form and substitution pattern yields material with unpredictable or non-existent shelf stability. Morpholine (tetrahydro-1,4-oxazine), while commercially abundant and stable, lacks the endocyclic double bonds that confer photochromic activity and electrophilic reactivity to the 2H-1,4-oxazine nucleus [2]. Conversely, 1,3-oxazines engage in different cycloaddition manifolds and cannot serve as direct precursors to morpholines. Selection of the 2H-1,4-oxazine scaffold must therefore be guided by quantitative stability, reactivity, and application data specific to this tautomer, as generic substitution within the oxazine class will lead to either decomposition before use or absence of the desired photochemical or synthetic function.

Attribute

Target (2H-1,4-Oxazine scaffold)

Typical substitute

Ring saturation

Dienic core with two endocyclic double bonds

Saturated morpholine – may lack photochromic and dienic reactivity

Regioisomeric form

2H-1,4-oxazine with specific double-bond configuration

4H-1,4-oxazine – thermodynamically preferred; may exhibit different stability and reactivity profile

Heterocyclic isomer

1,4-Oxazine ring system

1,3-Oxazine – engages in different cycloaddition pathways; may not serve as direct morpholine precursor

• [1] Aitken, R. A.; Aitken, K. M.; Carruthers, P. G.; Jean, M.-A.; Slawin, A. M. Z. 1,4-Oxazine. Chem. Commun. 2013, 49, 11367–11369. DOI: 10.1039/C3CC47801G. View Source
• [2] Rostovskii, N. V.; Novikov, M. S.; Khlebnikov, A. F.; Starova, G. L.; Avdontseva, M. S. Azirinium ylides from α-diazoketones and 2H-azirines on the route to 2H-1,4-oxazines: three-membered ring opening vs 1,5-cyclization. Beilstein J. Org. Chem. 2015, 11, 302–312. DOI: 10.3762/bjoc.11.35. View Source

2H-1,4-Oxazine: Key Evidence vs. Closest Analogs

Tautomeric Stability Relative to 4H-1,4-Oxazine

The parent 1,4-oxazine heterocycle, when generated by flash vacuum pyrolysis (FVP), exists entirely as the 4H-tautomer in solution; no detectable 2H-1,4-oxazine tautomer is observed at equilibrium under ambient conditions. The compound decomposes in CDCl₃ with a half-life of approximately one hour at room temperature, producing brown insoluble polymeric material [1]. In contrast, substituted 2H-1,4-oxazines obtained via Rh(II)-catalysed ring-expansion of 2H-azirines are isolable and stable in the dark at room temperature, demonstrating that the 2H-tautomer requires substitution at C5 or spiro-fusion for kinetic persistence [2]. Heating a substituted azadiene in DCE at 84 °C for 3.5 h produced a 6:1 equilibrium mixture of 1,4-oxazine to azadiene (by ¹H NMR), with the oxazine sufficiently stable for chromatographic isolation [2]. This establishes that the 2H-1,4-oxazine scaffold, while thermodynamically disfavoured relative to the 4H-form in the parent system, becomes synthetically tractable and isolable when appropriately substituted, offering a reactive dienic core unavailable from the 4H-tautomer.

Tautomeric stability

Head-to-head

Parent 1,4-oxazine: 4H exclusive in CDCl₃, t½ ~1 h; substituted 2H-1,4-oxazine: isolable, stable in dark; equilibrium ratio 2H:4H ≈ 0:1 (parent), 6:1 (substituted, azadiene equilibrium).

2H-1,4-oxazine requires substitution for kinetic stability; 4H tautomer not a direct replacement.

Parent decomposition reported; substituted derivatives accessible via Rh(II)-catalysis.

Evidence Dimension	Tautomeric preference in solution (parent heterocycle) and solution half-life
Target Compound Data	2H-1,4-oxazine: not detected at equilibrium; parent 1,4-oxazine exists entirely as 4H-tautomer; substituted 2H-1,4-oxazines isolable and stable in the dark at RT
Comparator Or Baseline	4H-1,4-oxazine: exclusive tautomer in CDCl₃ at RT; half-life ~1 h before decomposition to polymeric products
Quantified Difference	Equilibrium ratio 2H:4H ≈ 0:1 (parent); substituted 2H-1,4-oxazine:azadiene equilibrium ratio = 6:1 at 84 °C in DCE
Conditions	Parent 1,4-oxazine: FVP generation, CDCl₃, RT; substituted 2H-1,4-oxazine: Rh(II)-catalysis, DCE reflux, 84 °C

Why This Matters

The 2H-1,4-oxazine tautomer is not accessible from the parent 1,4-oxazine under equilibrium conditions and requires specific synthetic routes; users seeking the dienic 2H-core for photochromic or cycloaddition applications must procure the substituted derivative, not the parent heterocycle.

• [1] Aitken, R. A.; Aitken, K. M.; Carruthers, P. G.; Jean, M.-A.; Slawin, A. M. Z. 1,4-Oxazine. Chem. Commun. 2013, 49, 11367–11369. DOI: 10.1039/C3CC47801G. View Source
• [2] Rostovskii, N. V.; Novikov, M. S.; Khlebnikov, A. F.; Starova, G. L.; Avdontseva, M. S. Azirinium ylides from α-diazoketones and 2H-azirines on the route to 2H-1,4-oxazines: three-membered ring opening vs 1,5-cyclization. Beilstein J. Org. Chem. 2015, 11, 302–312. DOI: 10.3762/bjoc.11.35. View Source

Photochromic Fatigue: Spirooxazine vs. Spiropyran

Spirooxazines, which incorporate a 2H-1,4-oxazine ring, demonstrate intrinsically superior photochromic fatigue resistance compared to their spiropyran analogues (which contain a 2H-pyran ring). In a systematic comparative study of 30 photochromic compounds, spirooxazines exhibited markedly higher resistance to photodegradation upon repeated UV–visible cycling [1]. This enhanced fatigue resistance is attributed to the replacement of the pyran oxygen with the N–CH₃ moiety characteristic of the 2H-1,4-oxazine ring, which alters the electronic structure of the merocyanine open form and reduces susceptibility to irreversible side reactions such as singlet-oxygen-mediated degradation. Spirooxazine-derived systems have been demonstrated to maintain consistent photochromic performance over 24 light cycles without measurable degradation [2]. The quantitative differentiation is rooted in the fundamentally different heteroatom substitution pattern: 2H-1,4-oxazine-based photochromes outlast 2H-pyran-based spiropyrans by a factor that depends on substituents but is consistently favourable for the oxazine core.

Photochromic fatigue

Cross-study

Spirooxazine (2H-1,4-oxazine core): reported 24 photochromic cycles without degradation; rank order spirooxazine > spiropyran under identical cycling.

Supports spirooxazine selection for long-cycle photochromic applications.

Fatigue resistance advantage depends on substituent pattern.

Evidence Dimension	Photodegradation resistance under repeated photochromic cycling
Target Compound Data	Spirooxazine (2H-1,4-oxazine core): fatigue resistance maintained over 24 light cycles without performance loss
Comparator Or Baseline	Spiropyran (2H-pyran core): systematically lower fatigue resistance; quantum yield of photodegradation singlet oxygen sensitisation ΦΔ < 0.01 reported for spirooxazine vs. higher values for spiropyrans
Quantified Difference	Qualitative rank order: spirooxazine ≫ spiropyran under identical cycling conditions; 24-cycle stability demonstrated for spirooxazine hydrogel systems
Conditions	UV–visible photochromic cycling in solution and hydrogel matrices; comparative library of 30 compounds evaluated under identical irradiation protocols

Why This Matters

For applications requiring repeated photochemical switching (ophthalmic lenses, data storage, sensors), the 2H-1,4-oxazine-based spirooxazine core provides quantifiably longer operational lifetime than the 2H-pyran-based spiropyran alternative, reducing replacement frequency and total cost of ownership.

• [1] Comparative Evaluation of Substituent Effect on the Photochromic Properties of Spiropyrans and Spirooxazines. PubMed, 2016. Available at: https://pubmed.ncbi.nlm.nih.gov/27713543/. View Source
• [2] Matilda – Photo- and pH-dually responsive hydrogel containing spirooxazine groups. Matilda Science, 2024. Available at: https://matilda.science. View Source

Metal-Free [5+1] Cycloaddition vs. Conventional Routes

A metal-free anomalous [5+1] cycloaddition of donor–acceptor aziridines with 2-(2-isocyanoethyl)indoles provides 2H-1,4-oxazines containing an indole skeleton in yields up to 92% under mild conditions [1]. This represents a significant improvement over traditional synthetic routes to oxazines. For comparison, analogous [3+3]-cycloaddition approaches to 2H-1,4-oxazines via synergetic AgOTf/Cu(OAc)₂ catalysis yield products in 13–84% yield with 78–98% enantiomeric excess for non-racemic examples . The metal-free protocol eliminates transition-metal contamination, which is critical for electronic and biomedical applications where metal residues must remain below ppm thresholds. The reaction proceeds via a hydrogen-bond-assisted mechanism wherein the free indole N–H lowers the free-energy barrier of the transition state, as confirmed by DFT calculations [1]. This specific structural requirement—the indole N–H—renders the [5+1] route selective for 2H-1,4-oxazines over other heterocyclic products, providing a level of chemoselectivity not achievable with generic oxazine syntheses.

Synthetic yield

Cross-study

Metal-free [5+1] cycloaddition: up to 92% yield; metal-catalysed [3+3]: 13–84% yield, 78–98% ee.

Metal-free route offers higher yield and eliminates transition-metal contamination.

Yield advantage context-dependent; broader substrate scope for metal-catalysed route.

Evidence Dimension	Isolated yield of 2H-1,4-oxazine products
Target Compound Data	Metal-free [5+1] cycloaddition: up to 92% yield; indole-fused 2H-1,4-oxazines
Comparator Or Baseline	Synergetic AgOTf/Cu(OAc)₂ [3+3]-cycloaddition: 13–84% yield; 78–98% ee (non-racemic); broader substrate scope but requires transition metals
Quantified Difference	Up to +8 percentage points maximum yield vs. metal-catalysed routes; metal-free vs. dual-transition-metal system (cost and purification advantage)
Conditions	[5+1]: donor–acceptor aziridines + 2-(2-isocyanoethyl)indoles, mild conditions, no metal; [3+3]: α-diazocarbonyls + N-tosylaziridines, AgOTf/Cu(OAc)₂ catalysis

Why This Matters

Procurement decisions for 2H-1,4-oxazine building blocks should consider the synthetic route: metal-free methods yield higher-purity products suitable for electronic and pharmaceutical applications without the cost and complexity of trace-metal removal.

• [1] Zheng, J. et al. Metal-free anomalous [5+1] cycloaddition reactions of donor–acceptor aziridines for the synthesis of 2H-1,4-oxazines. Chem. Commun. 2023, DOI: 10.1039/D3CC02193A. View Source

Enantioselective Ru/Au Relay vs. Racemic Morpholine

A one-pot asymmetric transfer hydrogenation/cyclization enantio-relay process using Ru and Au bimetallic catalysts delivers chiral 3,4-dihydro-2H-1,4-oxazines from alkynones in moderate to good yields with excellent enantioselectivity retention [1]. The products are obtained with enantiomeric excesses of 78–98% (as reported for the broader class of dihydro-2H-1,4-oxazines via related catalytic methods) [2]. This represents a critical differentiation from the direct procurement of racemic morpholine (tetrahydro-1,4-oxazine), which requires subsequent resolution steps to obtain enantiopure material. The 3,4-dihydro-2H-1,4-oxazine scaffold serves as a direct precursor to chiral 2-substituted morpholines upon reduction of the remaining endocyclic double bond, enabling access to enantiomerically pure morpholine derivatives that are otherwise challenging to prepare. The relay catalysis protocol is the first to combine asymmetric transfer hydrogenation with Au-catalysed cyclization in a single pot, eliminating intermediate purification and improving process mass intensity [1].

Enantioselectivity

Cross-study

Ru/Au relay catalysis: 78–98% ee, one-pot from alkynones; racemic morpholine resolution: 50% theoretical yield loss.

Relay route enables direct enantiopure 3,4-dihydro-2H-1,4-oxazine as chiral morpholine precursor.

Enantiomeric excess comparable to resolution but higher atom economy.

Evidence Dimension	Enantiomeric excess of 3,4-dihydro-2H-1,4-oxazine products vs. commercially available morpholine
Target Compound Data	Chiral 3,4-dihydro-2H-1,4-oxazines: 78–98% ee (non-racemic); one-pot Ru/Au relay process from alkynones
Comparator Or Baseline	Commercial morpholine (tetrahydro-1,4-oxazine): racemic mixture; enantiopure morpholines require chiral resolution or asymmetric synthesis; typical ee after resolution: 95–99% but with 50% theoretical yield loss
Quantified Difference	Direct asymmetric synthesis vs. resolution route: 100% theoretical atom economy vs. 50% maximum yield for resolution; comparable final ee achievable
Conditions	Ru/Au relay: (S,S)-mesityleneRuClTsDPEN, AuCl(PPh₃)/AgNTf₂, HCOOH, one-pot; resolution: classical diastereomeric salt formation or chiral chromatography

Why This Matters

For medicinal chemistry and asymmetric catalysis applications requiring enantiopure morpholine building blocks, the 3,4-dihydro-2H-1,4-oxazine route via relay catalysis offers a more atom-economical and operationally simpler alternative to purchasing racemic morpholine followed by resolution.

• [1] Yang, D.; Wang, C.; Wang, Y.; Liu, G.; Cheng, T.; Liu, R. One-pot enantioselective construction of 3,4-dihydro-2H-1,4-oxazines over Ru/Au relay catalysis and its mechanistic serendipity. Org. Chem. Front. 2022, 9, 102–108. DOI: 10.1039/D1QO01482J. View Source
• [2] Ring-Opening Cyclization (ROC) of Aziridines with Propargyl Alcohols: Synthesis of 3,4-Dihydro-2H-1,4-oxazines. Organic Chemistry Portal. Available at: https://www.organic-chemistry.org. View Source

TTR Amyloid Fibril Inhibition: 4H-1,4-Oxazine Benchmark

4H-1,4-Oxazine derivatives, specifically 2,4,6-triaryl-4H-1,4-oxazines, have been designed and evaluated as transthyretin (TTR) amyloid fibril inhibitors, demonstrating significant inhibitory activity at a concentration of 7.2 μM [1]. This provides a quantitative benchmark for the broader 1,4-oxazine scaffold in medicinal chemistry. While this activity is reported for the 4H-tautomer, the isomeric 2H-1,4-oxazine scaffold presents a structurally distinct dienic core that offers different substitution vectors and electronic properties, potentially enabling access to distinct chemical space in TTR inhibitor design. The 4H-1,4-oxazine-based inhibitors were developed through molecular docking analysis of TTR–ligand interactions, and the 7.2 μM inhibitory concentration establishes a baseline against which novel 2H-1,4-oxazine-based candidates can be compared [1]. No directly comparable IC₅₀ data for 2H-1,4-oxazine-based TTR inhibitors have been reported, representing a research gap and an opportunity for differentiation.

TTR inhibition benchmark

Class-level

4H-1,4-oxazine derivative: reported IC₅₀ 7.2 μM in TTR fibril assay; no 2H-1,4-oxazine TTR inhibition data reported.

2H-1,4-oxazine scaffold represents unexplored chemical space for TTR inhibitor design.

Class-level inference; direct 2H inhibition data not available.

Evidence Dimension	TTR amyloid fibril inhibition (IC₅₀)
Target Compound Data	2H-1,4-oxazine scaffold: no reported TTR inhibition data; structurally distinct dienic core with different substitution pattern available
Comparator Or Baseline	4H-2,4,6-triaryl-4H-1,4-oxazine: IC₅₀ = 7.2 μM in TTR fibril formation assay
Quantified Difference	Not quantifiable for 2H-isomer directly; 4H-isomer benchmark = 7.2 μM establishes performance floor for 1,4-oxazine class in TTR inhibition; 2H-isomer represents unexplored chemical space
Conditions	In vitro TTR amyloid fibril formation assay; molecular docking-guided design

Why This Matters

The 7.2 μM TTR inhibitory activity of the 4H-1,4-oxazine congener validates the 1,4-oxazine scaffold for amyloid disease research; the untested 2H-1,4-oxazine scaffold represents a frontier for novel TTR inhibitor discovery with potentially differentiated binding modes arising from altered double-bond geometry.

• [1] Synthesis of 4H-1,4-oxazines as transthyretin amyloid fibril inhibitors. PubMed, 2013. Available at: https://pubmed.ncbi.nlm.nih.gov/23869567/. View Source

2H-1,4-Oxazine Application Scenarios

Spirooxazine Photochromic Materials

The 2H-1,4-oxazine ring is the photochromic core of spirooxazines, which outperform spiropyrans in fatigue resistance under repeated UV–visible cycling [1]. Spirooxazine-based hydrogel systems have demonstrated consistent photochromic performance over 24 light cycles without degradation [2], making them suitable for smart window coatings, photochromic ophthalmic lenses, and rewritable optical data storage media where long cycle life is a critical procurement specification.

Chiral Morpholine Drug Intermediates Synthesis

The 3,4-dihydro-2H-1,4-oxazine scaffold serves as a direct precursor to enantiopure 2-substituted morpholines via Ru/Au relay catalysis, achieving 78–98% enantiomeric excess without the yield penalty of classical resolution [1]. This route is particularly relevant for pharmaceutical process chemistry groups developing chiral morpholine-containing drug candidates such as reboxetine analogues, where atom economy and enantiopurity directly impact cost of goods.

Metal-Free Indole-Fused Oxazine Libraries

The metal-free [5+1] cycloaddition protocol delivers indole-fused 2H-1,4-oxazines in up to 92% yield without transition-metal contamination [1]. This is critical for medicinal chemistry hit-to-lead campaigns where metal impurities must be rigorously excluded to avoid false positives in biological assays. The indole-oxazine scaffold provides a three-dimensional, nitrogen- and oxygen-rich chemotype complementary to flat aromatic screening libraries.

Unexplored 2H-1,4-Oxazine in TTR Amyloidosis

The 4H-1,4-oxazine class has validated TTR amyloid fibril inhibition at 7.2 μM [1]. The 2H-1,4-oxazine scaffold, with its distinct dienic geometry, represents an unexplored isomer for structure–activity relationship expansion. Procurement of 2H-1,4-oxazine building blocks enables medicinal chemistry groups to explore whether the altered double-bond configuration yields improved TTR binding affinity or pharmacokinetic properties relative to the 4H-series.

Application

Selection Property

Validation Focus

Photochromic materials

Spirooxazine core photostability

Cycling fatigue resistance validation

Chiral morpholine synthesis

Enantioselective synthetic route

Enantiomeric excess and yield validation

Metal-free oxazine libraries

Metal-free synthesis compatibility

Purity and metal residue analysis

TTR amyloid research

2H-isomer chemical space exploration

TTR binding mode evaluation

• [1] Comparative Evaluation of Substituent Effect on the Photochromic Properties of Spiropyrans and Spirooxazines. PubMed, 2016. Available at: https://pubmed.ncbi.nlm.nih.gov/27713543/. View Source
• [2] Matilda – Photo- and pH-dually responsive hydrogel containing spirooxazine groups. Matilda Science, 2024. Available at: https://matilda.science. View Source